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Compound of Interest

Compound Name: 2-Amino-9-fluorenone

Cat. No.: B160198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting point and solubility of 2-
Amino-9-fluorenone (CAS No: 3096-57-9), a pivotal intermediate in organic synthesis and a

valuable tool in analytical chemistry.[1][2] This document outlines its key physical properties,

standardized experimental protocols for their determination, and visual workflows for its primary

applications.

Core Physicochemical Data
Quantitative analysis of 2-Amino-9-fluorenone's physical characteristics is essential for its

application in research and development. The following table summarizes its melting point and

solubility profile based on available literature.

Property Value Solvents

Melting Point 157-160 °C[1][3][4] Not Applicable

Solubility Soluble Alcohol, Ether[3]

Almost transparent Hot Methanol[3][5]

Insoluble Water[3]
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Accurate determination of melting point and solubility is fundamental to verifying the purity and

understanding the behavior of a compound in various systems. The following are detailed,

standardized methodologies for these measurements.

Melting Point Determination (Capillary Method)
The capillary method is a widely accepted standard technique for determining the melting point

of a crystalline organic solid.[5]

Principle: A small, powdered sample of the substance is heated in a sealed capillary tube. The

temperatures at which the substance begins to melt (initial melting point) and completely

liquefies (final melting point) are recorded as the melting range. A narrow melting range is

indicative of a high-purity compound.[3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[6]

Capillary tubes (sealed at one end)

Thermometer or digital temperature probe

Mortar and pestle

Sample of 2-Amino-9-fluorenone

Procedure:

Sample Preparation: Ensure the 2-Amino-9-fluorenone sample is completely dry and finely

powdered using a mortar and pestle.[2]

Capillary Loading: Gently tap the open end of a capillary tube into the powdered sample until

a small amount of the compound enters the tube. Invert the tube and tap the sealed end on a

hard surface to pack the sample into the bottom. The packed sample should be 2-3 mm in

height.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.
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Initial Rapid Determination: Heat the sample rapidly to get an approximate melting point. This

helps in setting the parameters for a more accurate measurement.[6]

Accurate Determination: Allow the apparatus to cool. Using a new sample, heat rapidly to

about 15-20°C below the approximate melting point. Then, decrease the heating rate to 1-

2°C per minute.

Observation and Recording: Record the temperature at which the first drop of liquid appears

(initial melting point) and the temperature at which the entire sample becomes a clear liquid

(final melting point). The recorded values constitute the melting range.

Solubility Determination (Qualitative)
This protocol outlines a standard qualitative method to determine the solubility of an organic

compound in various solvents.

Principle: A small, pre-weighed amount of the solute is mixed with a measured volume of a

solvent. Solubility is determined by visual observation of whether the solute dissolves

completely.

Apparatus:

Test tubes and rack

Graduated cylinders or pipettes

Vortex mixer or stirring rods

Balance

Spatula

Sample of 2-Amino-9-fluorenone

Various solvents (e.g., water, ethanol, methanol, ether)

Procedure:
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Sample Measurement: Weigh approximately 25 mg of 2-Amino-9-fluorenone and place it

into a clean, dry test tube.[7]

Solvent Addition: Add 0.75 mL of the chosen solvent to the test tube in small portions (e.g.,

0.25 mL at a time).[7]

Mixing: After each addition of the solvent, vigorously shake or vortex the test tube for at least

30 seconds to facilitate dissolution.[7]

Observation: Observe the mixture closely. If the compound dissolves completely, it is

considered soluble in that solvent under the tested conditions. If any solid particles remain,

the compound is considered insoluble or sparingly soluble.

Repeatability: Repeat the procedure for each solvent to be tested. For hot solvent solubility,

the mixture can be gently heated in a water bath.

Visualized Workflows
The following diagrams illustrate the logical flow of common experimental procedures involving

2-Amino-9-fluorenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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